2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether

• Molecular Formula: C17H13ClN4OS
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4OS/c1-23-14-5-3-2-4-13(14)16-21-22-15(19-20-17(22)24-16)10-11-6-8-12(18)9-7-11/h2-9H,10H2,1H3
• InChI Key: ZNCPYWUQYXWZRE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl

Description

2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether is a chemical compound that has gained significant attention in scientific research. It is a member of the triazolothiadiazole family and has been studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether is not fully understood. However, studies have shown that it induces apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes that play a key role in the process of programmed cell death. It has also been shown to inhibit the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether has several biochemical and physiological effects. It has been shown to decrease the expression of pro-inflammatory cytokines, which are proteins that play a key role in the inflammatory response. It has also been shown to decrease the expression of anti-apoptotic proteins, which are proteins that inhibit apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether in lab experiments is its potential as a multifunctional agent. It has been shown to have anticancer, antimicrobial, and anti-inflammatory properties, which makes it a versatile compound for various types of research. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that it can be toxic to normal cells at high concentrations, which requires careful consideration when designing experiments.

Future Directions

There are several future directions for the study of 2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether. One direction is the study of its potential as an anticancer agent in combination with other chemotherapeutic agents. Another direction is the study of its potential as an antimicrobial agent in the treatment of drug-resistant infections. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity in order to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether involves several steps. The first step involves the reaction of 4-chlorobenzylamine with thiocarbohydrazide to form 3-(4-chlorobenzyl)-1,2,4-triazole-5-thiol. The second step involves the reaction of the triazole with 2-bromoacetophenone to form 2-[3-(4-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]acetophenone. Finally, the etherification of the acetophenone with methyl iodide produces the target compound.

Scientific Research Applications

2-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether has been studied for its potential applications in various fields of scientific research. It has been studied as an anticancer agent due to its ability to induce apoptosis (programmed cell death) in cancer cells. It has also been studied as a potential antimicrobial agent due to its ability to inhibit the growth of various microorganisms. Additionally, it has been studied for its potential use as an anti-inflammatory agent.